Cas no 1807272-28-1 (2-Chloromethyl-6-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-6-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1807272-28-1
• MF: C₉H₄Cl₂F₃NO₃S
• MW: 334.09916973114
• CID: 4792101
• Update Time: 2023-08-17

2-Chloromethyl-6-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-6-cyano-4-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO3S/c10-3-5-1-7(18-9(12,13)14)2-6(4-15)8(5)19(11,16)17/h1-2H,3H2
• InChI Key： FUWLGWMIANMPCU-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(=CC=1CCl)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 467
• XLogP3: 3.2
• Topological Polar Surface Area: 75.5